Cas no 1804154-20-8 (1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one
• CAS No: 1804154-20-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4976318
• Update Time: 2025-05-22

1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrFO2/c10-5-8(13)3-6-1-2-7(12)4-9(6)11/h1-2,4,12H,3,5H2
• InChI Key： QUHPDQNJWLYRLT-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one

1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one, also known by its CAS number 1804154-20-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and a hydroxyl group attached to a phenyl ring, along with a ketone group. Its structure makes it a valuable molecule for various applications, particularly in drug discovery and chemical synthesis.

The synthesis of 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one involves several steps, including the bromination of an intermediate compound. Recent studies have focused on optimizing the synthesis process to improve yield and purity. For instance, researchers have explored the use of different catalysts and reaction conditions to achieve better results. These advancements have not only made the synthesis more efficient but also opened up new possibilities for its application in medicinal chemistry.

In terms of physical properties, 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one is a crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under different conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The biological activity of 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one has been a subject of recent research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound can inhibit the production of reactive oxygen species (ROS) in human cells, suggesting its potential use in treating oxidative stress-related diseases.

In addition to its biological activity, 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one has been explored as an intermediate in the synthesis of more complex molecules. Its versatility as an intermediate is due to the reactivity of its bromine atom and hydroxyl group, which can undergo various transformations such as substitution and oxidation reactions. This has made it a valuable building block in the construction of bioactive compounds.

The safety profile of 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one has also been evaluated to ensure its safe handling in research and industrial settings. According to recent toxicological studies, the compound shows low acute toxicity when administered orally or dermally. However, prolonged exposure may cause irritation to the eyes and skin, necessitating appropriate protective measures during handling.

In conclusion, 1-Bromo-3-(2-fluoro-4-hydroxyphenyl)propan-2-one, with its CAS number 1804154-20-, is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as an important molecule for future research and development.